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Cat. No.: B13914183 Get Quote

In the realm of photocurable polymers, Tri(propylene glycol) diacrylate (TPGDA) and

Trimethylolpropane triacrylate (TMPTA) are two prominent monomers frequently employed in

formulations for coatings, inks, adhesives, and 3D printing resins. Their distinct molecular

structures—TPGDA being a difunctional acrylate with a flexible polyether backbone and

TMPTA a trifunctional acrylate with a compact, rigid structure—impart significantly different

mechanical properties to the resulting polymers. This guide provides an objective comparison

of the mechanical performance of polymers based on these two monomers, supported by

experimental data and detailed testing methodologies, to aid researchers, scientists, and drug

development professionals in material selection.

Executive Summary of Mechanical Properties
The fundamental difference in the functionality and structure of TPGDA and TMPTA leads to a

trade-off between flexibility and strength in the corresponding polymers. TPGDA-based

polymers are characterized by their good flexibility and elongation, making them suitable for

applications requiring non-brittle materials. In contrast, TMPTA's trifunctional nature results in a

higher crosslink density, leading to polymers with greater hardness, tensile strength, and

chemical resistance, but with reduced flexibility and impact strength.

Data Presentation
The following table summarizes the key mechanical properties of polymers formulated with

TPGDA and TMPTA. It is important to note that while data for a neat TPGDA polymer is

available, comprehensive data for a neat TMPTA homopolymer is less common in publicly
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available literature. The properties for TMPTA are largely derived from studies where it is used

as a significant component or crosslinking agent, and thus the values should be interpreted as

indicative of its contribution to a formulation's mechanical profile.

Mechanical
Property

TPGDA Polymer TMPTA Polymer Test Standard

Functionality Difunctional Trifunctional N/A

Tensile Strength 38 MPa (5500 psi)[1]

Typically enhances

tensile strength;

values up to 18 MPa

reported in

formulations[2]

ASTM D638

Young's Modulus Lower (Flexible) Higher (Stiff) ASTM D638

Elongation at Break Higher Lower ASTM D638

Hardness Lower Higher ASTM D2240

Impact Strength (Izod) Higher Lower[2] ASTM D256

General

Characteristics

Good flexibility, water

resistance, non-

brittle[1]

High hardness,

abrasion resistance,

chemical resistance,

fast cure response[3]

[4]

N/A

Experimental Protocols
The mechanical properties presented in this guide are determined using standardized testing

methods to ensure reproducibility and comparability. The following are detailed methodologies

for the key experiments cited.

Sample Preparation for UV Curing
Formulation: The liquid photopolymer resin is prepared by mixing the monomer (TPGDA or

TMPTA) with a photoinitiator (e.g., 1-2 wt% of a suitable photoinitiator such as
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diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide) under subdued light to prevent premature

polymerization.

Molding: The resin is poured into a silicone mold of the desired specimen geometry as

specified by the respective ASTM standard (e.g., dumbbell shape for tensile testing).

Curing: The filled mold is exposed to a UV light source (e.g., a high-pressure mercury lamp)

with a specific wavelength (e.g., 365 nm) and intensity for a predetermined duration to

ensure complete curing. Post-curing at an elevated temperature may be performed to

enhance the mechanical properties.[5]

Demolding and Conditioning: After curing, the solid polymer specimens are carefully

removed from the molds. The specimens are then conditioned at a standard temperature

and humidity (e.g., 23°C ± 2°C and 50% ± 5% relative humidity) for at least 40 hours before

testing, as per ASTM standards.

Tensile Properties (ASTM D638)
Tensile strength, Young's modulus, and elongation at break are determined using a universal

testing machine (UTM) following the ASTM D638 standard.[6][7][8]

Specimen: A dumbbell-shaped specimen is used.[9]

Procedure: The specimen is securely held in the grips of the UTM. A tensile load is applied at

a constant rate of crosshead movement (e.g., 5 mm/min for rigid plastics) until the specimen

fractures.[7]

Data Acquisition: The force applied and the elongation of the specimen are continuously

recorded.

Calculations:

Tensile Strength: The maximum stress the specimen can withstand before breaking.

Young's Modulus: The slope of the initial linear portion of the stress-strain curve, indicating

the material's stiffness.
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Elongation at Break: The percentage increase in the length of the specimen at the point of

fracture.

Flexural Properties (ASTM D790)
The flexural strength and modulus are determined using a three-point bending test on a UTM

according to the ASTM D790 standard.[10][11][12][13]

Specimen: A rectangular bar of specified dimensions is used.

Procedure: The specimen is placed on two supports, and a load is applied to the center of

the specimen at a constant rate until it breaks or reaches a specified strain (typically 5%).[14]

Calculations:

Flexural Strength: The maximum stress at the outer surface of the specimen at the point of

failure.

Flexural Modulus: A measure of the material's stiffness in bending.

Notched Izod Impact Strength (ASTM D256)
The impact resistance is measured using a pendulum-style impact tester following the ASTM

D256 standard.[15][16]

Specimen: A notched rectangular bar is used.

Procedure: The specimen is clamped in a vertical position, and a pendulum with a known

amount of energy is released to strike the notched side of the specimen.

Calculation: The impact strength is calculated from the energy absorbed by the specimen

during fracture, typically expressed in Joules per meter (J/m).

Visualizing Structural and Methodological
Differences
To further elucidate the relationship between the monomer structure and the resulting polymer

properties, as well as the workflow for their characterization, the following diagrams are
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provided.

Structural Comparison of TPGDA and TMPTA Monomers

TPGDA (Difunctional) TMPTA (Trifunctional)

Resulting Polymer Properties

Tri(propylene glycol) diacrylate

Flexible Polyether Backbone
(Two Acrylate Groups)

Higher Flexibility
Lower Hardness

Trimethylolpropane triacrylate

Compact, Rigid Core
(Three Acrylate Groups)

Higher Rigidity
Higher Hardness

Click to download full resolution via product page

Caption: Structural differences between TPGDA and TMPTA monomers and their influence on

polymer properties.
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Experimental Workflow for Mechanical Property Testing

Start: Liquid Monomer
(TPGDA or TMPTA)

1. Formulation
(Add Photoinitiator)

2. Molding
(ASTM Specimen Geometry)

3. UV Curing
(Photopolymerization)

4. Conditioning
(23°C, 50% RH)

5. Mechanical Testing
(UTM / Impact Tester)

Tensile Test
(ASTM D638)

Flexural Test
(ASTM D790)

Impact Test
(ASTM D256)

6. Data Analysis
(Stress-Strain Curves, etc.)

End: Mechanical Properties Report
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Caption: A typical workflow for the preparation and mechanical testing of photopolymer

specimens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. allnexproductseu.blob.core.windows.net [allnexproductseu.blob.core.windows.net]

2. dergipark.org.tr [dergipark.org.tr]

3. jestec.taylors.edu.my [jestec.taylors.edu.my]

4. triwillgroup.com [triwillgroup.com]

5. wiki.ubc.ca [wiki.ubc.ca]

6. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]

7. m.youtube.com [m.youtube.com]

8. zwickroell.com [zwickroell.com]

9. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]

10. micomlab.com [micomlab.com]

11. testresources.net [testresources.net]

12. zwickroell.com [zwickroell.com]

13. m.youtube.com [m.youtube.com]

14. Flexural Properties Testing [intertek.com]

15. zwickroell.com [zwickroell.com]

16. Izod Impact (Notched) ASTM D256, ISO 180 [intertek.com]

To cite this document: BenchChem. [A Comparative Analysis of the Mechanical Properties of
TPGDA and TMPTA Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13914183#mechanical-property-comparison-of-
tpgda-and-tmpta-polymers]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13914183?utm_src=pdf-custom-synthesis
https://allnexproductseu.blob.core.windows.net/products/40/6C601AB9-7135-44D1-B567-50B57E92BCEF/TPGDA_EN_A4.pdf
https://dergipark.org.tr/tr/download/article-file/3923662
https://jestec.taylors.edu.my/vol%203%20issue%202%20august%2008/153-162%20khalid.pdf
https://triwillgroup.com/understanding-tmpta-and-its-role-in-uv-curable-coatings/
https://wiki.ubc.ca/images/f/ff/EFFECTS_OF_PRINT_AND_POST-CURE_PARAMETERS_ON_MECHANICAL_PROPERTIES_OF_3D_PRINTED_PARTS.pdf
https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d638/index.html
https://m.youtube.com/watch?v=YL91SZEU-y4
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/tensile-properties-astm-d638/
https://borgoltz.aoe.vt.edu/aoe3054/manual/expt5/D638.38935.pdf
https://www.micomlab.com/micom-testing/astm-d790/
https://www.testresources.net/applications/standards/astm/astm-d790-testing-for-flexural-properties-of-plastics-and-insulating-materials
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/3-point-flexure-test-astm-d790/
https://m.youtube.com/watch?v=veVwA3-Vpmg
https://www.intertek.com/polymers-plastics/testing-flexural-properties/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/izod-notched-impact-strength-astm-d256/
https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://www.benchchem.com/product/b13914183#mechanical-property-comparison-of-tpgda-and-tmpta-polymers
https://www.benchchem.com/product/b13914183#mechanical-property-comparison-of-tpgda-and-tmpta-polymers
https://www.benchchem.com/product/b13914183#mechanical-property-comparison-of-tpgda-and-tmpta-polymers
https://www.benchchem.com/product/b13914183#mechanical-property-comparison-of-tpgda-and-tmpta-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13914183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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